2-Methyl-4-nitroisoindolin-1-one

• IUPAC Name: 2-methyl-4-nitro-3H-isoindol-1-one
• InChI: InChI=1S/C9H8N2O3/c1-10-5-7-6(9(10)12)3-2-4-8(7)11(13)14/h2-4H,5H2,1H3
• InChI Key: HSUTVNSMXVHPMO-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(C1=O)C=CC=C2[N+](=O)[O-]
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol

Description

2-Methyl-4-nitroisoindolin-1-one is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-4-nitroisoindolin-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-4-nitroisoindolin-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• EPR and NMR Studies : Isoindolin-2-yloxyls, including derivatives of 2-Methyl-4-nitroisoindolin-1-one, have been studied for their potential as stable free radicals, useful in electron paramagnetic resonance (EPR) and nuclear magnetic resonance (NMR) spectroscopy. These compounds exhibit smaller linewidths in their EPR spectra compared to other radicals, making them suitable for detailed structural analysis (Bolton et al., 1993).

• EPR Oximetry in Viable Systems : Certain isoindoline nitroxides, which include derivatives of 2-Methyl-4-nitroisoindolin-1-one, have been explored for electron paramagnetic resonance (EPR) oximetry in biological systems. These compounds show potential for studying intracellular oxygen, pH levels, and cellular redox metabolism (Shen et al., 2002).

• Synthesis and Characterization : The synthesis and characterization of 2-Methyl-4-nitroisoindolin-1-one derivatives have been a focus, with research on their potential as water-soluble PARP-1 inhibitors and their use in various chemical reactions (Dhami et al., 2009).

• Bioreductively Activated Prodrug System : Research has explored the potential of 2-nitroimidazol-5-ylmethyl derivatives as a bioreductively activated prodrug system for delivering drugs to hypoxic tissues, which is relevant in cancer treatment (Parveen et al., 1999).

• Antimicrobial, Anti-inflammatory, and Antinociceptive Activities : Studies have evaluated the biological activities of various nitroindoline derivatives, including antimicrobial, anti-inflammatory, and antinociceptive properties. These studies contribute to the development of new therapeutic agents (Bassyouni et al., 2012).

• Controlled Radical Polymerization : Water-soluble derivatives of 2-Methyl-4-nitroisoindolin-1-one have been investigated for their use in controlled free-radical polymerization, demonstrating their potential in polymer chemistry (Huang et al., 2002).